Cas no 919121-90-7 (2-Thiophenecarboxylic acid, 5-chloro-3-fluoro-)

• Product Name: 2-Thiophenecarboxylic acid, 5-chloro-3-fluoro-
• CAS No: 919121-90-7
• MF: C₅H₂ClFO₂S
• MW: 180.584582805634
• CID: 765423
• PubChem ID: 71425502
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-chloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-chloro-3-fluoro-
• 5-chloro-3-fluorothiophene-2-carboxylic acid
• 919121-90-7
• DTXSID00844284
• SCHEMBL18701642
• CS-0530742

• Inchi： 1S/C5H2ClFO2S/c6-3-1-2(7)4(10-3)5(8)9/h1H,(H,8,9)
• InChI Key： GKGLAPGATYKYPG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)S1)F

Computed Properties

• Exact Mass: 179.9448063g/mol
• Monoisotopic Mass: 179.9448063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids